Alpha-acyloxy carbonyl compounds
Alpha-acyloxy carbonyl compounds are a class of organic molecules characterized by the presence of an acyloxy carbonyl group attached to the α-carbon. These compounds exhibit diverse chemical properties and functional diversity, making them valuable intermediates in various synthetic reactions. The acyloxy carbonyl moiety typically consists of a carboxylate ester linked via an oxygen atom directly to a carbonyl carbon, which is bonded to an alpha carbon. Due to their structural flexibility, these compounds can participate in numerous transformations such as esterification, amidation, and nucleophilic substitution reactions. Their reactivity makes them essential tools in organic synthesis for the construction of complex molecules. Common applications include the preparation of bioactive compounds, pharmaceuticals, and fine chemicals. The alpha-acyloxy carbonyl group's ability to form stable intermediates also contributes to its utility in protecting groups strategies during multi-step reactions.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1,3-Diacetoxyacetone | 6946-10-7 | C7H10O5 |
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5-Acetyloxolan-2-one | 29393-32-6 | C6H8O3 |
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4-Amino-4-methyl-2-pentanone Oxalate | 625-03-6 | C8H15NO5 |
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(2-oxocyclobutyl) acetate | 17082-62-1 | C6H8O3 |
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2-oxoethyl acetate | 5371-49-3 | C4H6O3 |
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3(2H)-Furanone, 4-(acetyloxy)dihydro- | 22594-21-4 | C6H8O4 |
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2-Butanone, 3-(acetyloxy)-4-phenyl- | 65248-91-1 | C12H14O3 |
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2(3H)-Furanone, 5-acetyldihydro-5-methyl- | 30246-17-4 | C7H10O3 |
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Acetoin acetate | 4906-24-5 | C6H10O3 |
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2,5-dioxohexane-1,6-diyl diacetate | 450414-62-7 | C10H14O6 |
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